Cas no 397247-91-5 (Acetamide, N-(4-chloro-2-pyrimidinyl)-)
397247-91-5 structure
Product Name:Acetamide, N-(4-chloro-2-pyrimidinyl)-
CAS No:397247-91-5
MF:C6H6ClN3O
MW:171.584339618683
MDL:MFCD24564783
CID:3964304
PubChem ID:21575577
Update Time:2025-04-22
Acetamide, N-(4-chloro-2-pyrimidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(4-chloro-2-pyrimidinyl)-
- N-(4-Chloro-2-pyrimidinyl)acetamide
- N-(4-chloropyrimidin-2-yl)acetamide
- SCHEMBL757416
- AC6062
- SY248395
- 397247-91-5
- MFCD24564783
- DB-159026
- Acetamide,N-(4-chloro-2-pyrimidinyl)-
-
- MDL: MFCD24564783
- Inchi: 1S/C6H6ClN3O/c1-4(11)9-6-8-3-2-5(7)10-6/h2-3H,1H3,(H,8,9,10,11)
- InChI Key: YPOZZIHTGQNUOW-UHFFFAOYSA-N
- SMILES: C(NC1=NC=CC(Cl)=N1)(=O)C
Computed Properties
- Exact Mass: 171.0199395Da
- Monoisotopic Mass: 171.0199395Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 54.9Ų
Acetamide, N-(4-chloro-2-pyrimidinyl)- Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Acetamide, N-(4-chloro-2-pyrimidinyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D919380-1g |
N-(4-Chloro-2-pyrimidinyl)acetamide |
397247-91-5 | 95% | 1g |
$650 | 2024-07-20 | |
| eNovation Chemicals LLC | D619443-5g |
Acetamide, N-(4-chloro-2-pyrimidinyl)- |
397247-91-5 | 95% | 5g |
$995 | 2024-08-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01116563-5g |
N-(4-Chloropyrimidin-2-yl)acetamide |
397247-91-5 | 95% | 5g |
¥6446.0 | 2024-04-18 | |
| Enamine | EN300-6489297-1.0g |
N-(4-chloropyrimidin-2-yl)acetamide |
397247-91-5 | 1.0g |
$657.0 | 2023-02-01 | ||
| Enamine | EN300-6489297-2.5g |
N-(4-chloropyrimidin-2-yl)acetamide |
397247-91-5 | 2.5g |
$1360.0 | 2023-02-01 | ||
| Enamine | EN300-6489297-5.0g |
N-(4-chloropyrimidin-2-yl)acetamide |
397247-91-5 | 5.0g |
$1723.0 | 2023-02-01 | ||
| Enamine | EN300-6489297-10.0g |
N-(4-chloropyrimidin-2-yl)acetamide |
397247-91-5 | 10.0g |
$2166.0 | 2023-02-01 | ||
| AstaTech | AC6062-0.25/G |
N-(4-CHLORO-2-PYRIMIDINYL)ACETAMIDE |
397247-91-5 | 95% | 0.25g |
$385 | 2023-09-19 | |
| AstaTech | AC6062-1/G |
N-(4-CHLORO-2-PYRIMIDINYL)ACETAMIDE |
397247-91-5 | 95% | 1g |
$962 | 2023-09-19 | |
| A2B Chem LLC | BA35058-1g |
Acetamide,N-(4-chloro-2-pyrimidinyl)- |
397247-91-5 | 1g |
$639.00 | 2024-04-20 |
Acetamide, N-(4-chloro-2-pyrimidinyl)- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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